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Compound of Interest

Compound Name:
2-Methoxy-5-

(trifluoromethyl)aniline

Cat. No.: B1297676 Get Quote

In-Depth Technical Guide to 2-Methoxy-5-
(trifluoromethyl)aniline
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, synthesis, purification, and spectroscopic characterization of 2-
Methoxy-5-(trifluoromethyl)aniline. This compound is a key intermediate in the synthesis of

various pharmaceuticals, agrochemicals, and materials.[1] The presence of both a methoxy

and a trifluoromethyl group imparts unique electronic properties and biological activities,

making it a molecule of significant interest in medicinal chemistry and drug development.[1][2]

This guide includes detailed experimental protocols for its synthesis and characterization, along

with a discussion of its potential biological relevance in the context of signaling pathways.

Molecular Structure and Properties
2-Methoxy-5-(trifluoromethyl)aniline, also known as 3-amino-4-methoxybenzotrifluoride,

possesses a benzene ring substituted with an amino group, a methoxy group, and a

trifluoromethyl group.

Table 1: Physicochemical Properties of 2-Methoxy-5-(trifluoromethyl)aniline
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Property Value Reference(s)

Molecular Formula C₈H₈F₃NO [3]

Molecular Weight 191.15 g/mol [3]

CAS Number 349-65-5 [3]

Appearance
White to light yellow or beige-

greyish crystalline powder
[4][5]

Melting Point 58-62 °C [5]

Boiling Point 230.1 ± 40.0 °C (Predicted) [5]

Solubility

Soluble in organic solvents

such as ethanol, methanol,

and acetone.

[1]

Storage

Store in a dark place under an

inert atmosphere at room

temperature.

[5]

Synthesis and Purification
Synthesis Protocol: Reduction of 4-Methoxy-3-
nitrobenzotrifluoride
A common and high-yielding method for the synthesis of 2-Methoxy-5-(trifluoromethyl)aniline
involves the catalytic hydrogenation of 4-methoxy-3-nitrobenzotrifluoride.[4][5][6]

Experimental Protocol:

Reaction Setup: To a solution of 4-methoxy-3-nitrobenzotrifluoride in methanol, add 10%

Palladium on activated carbon (Pd/C) catalyst (10% loading by weight of the substrate).

Hydrogenation: Stir the mixture vigorously under a hydrogen atmosphere (e.g., using a

balloon or a hydrogenation apparatus) at room temperature overnight.
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Work-up: Upon completion of the reaction (which can be monitored by thin-layer

chromatography), filter the reaction mixture through a pad of Celite or diatomaceous earth to

remove the Pd/C catalyst.[4][5]

Isolation: Concentrate the filtrate under reduced pressure to remove the methanol. Dry the

resulting solid under vacuum to afford 2-Methoxy-5-(trifluoromethyl)aniline as an off-white

solid. This procedure typically yields the product in high purity (around 99%).[4][5]
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Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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